Cas no 1217791-36-0 ((2S,4S)-1-(Tert-butoxycarbonyl)-4-(4-methyl-phenoxy)-2-pyrrolidinecarboxylic acid)

• Product Name: (2S,4S)-1-(Tert-butoxycarbonyl)-4-(4-methyl-phenoxy)-2-pyrrolidinecarboxylic acid
• CAS No: 1217791-36-0
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 4686855
• Update Time: 2025-06-26

(2S,4S)-1-(Tert-butoxycarbonyl)-4-(4-methyl-phenoxy)-2-pyrrolidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-(TERT-BUTOXYCARBONYL)-4-(4-METHYL-PHENOXY)-2-PYRROLIDINECARBOXYLIC ACID
• BB 0259801
• (2S,4S)-1-(tert-butoxycarbonyl)-4-(4-methylphenoxy)pyrrolidine-2-carboxylic acid
• (2S,4S)-1-(Tert-butoxycarbonyl)-4-(4-methyl-phenoxy)-2-pyrrolidinecarboxylic acid

• Inchi： 1S/C17H23NO5/c1-11-5-7-12(8-6-11)22-13-9-14(15(19)20)18(10-13)16(21)23-17(2,3)4/h5-8,13-14H,9-10H2,1-4H3,(H,19,20)/t13-,14-/m0/s1
• InChI Key： ZKVJBCASIOVKMW-KBPBESRZSA-N
• SMILES： O(C1C=CC(C)=CC=1)[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 437
• Topological Polar Surface Area: 76.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-1-(Tert-butoxycarbonyl)-4-(4-methyl-phenoxy)-2-pyrrolidinecarboxylic acid

(2S,4S)-1-(Tert-butoxycarbonyl)-4-(4-methyl-phenoxy)-2-pyrrolidinecarboxylic acid (CAS No. 1217791-36-0): A Comprehensive Overview

(2S,4S)-1-(Tert-butoxycarbonyl)-4-(4-methyl-phenoxy)-2-pyrrolidinecarboxylic acid (CAS No. 1217791-36-0) is a chiral amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a 4-methyl-phenoxy substituent, and a pyrrolidine ring with specific stereochemistry. These attributes make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect the amino functionality of amino acids and peptides. It can be readily removed under mild acidic conditions, making it an ideal choice for multistep synthetic processes. The presence of this group in (2S,4S)-1-(Tert-butoxycarbonyl)-4-(4-methyl-phenoxy)-2-pyrrolidinecarboxylic acid ensures that the amino group remains unreactive during the synthesis of more complex molecules.

The 4-methyl-phenoxy substituent is another key feature of this compound. This aromatic moiety imparts specific electronic and steric properties to the molecule, which can influence its biological activity and interactions with biological targets. The meta-substitution pattern of the methyl group on the phenyl ring can enhance the lipophilicity and membrane permeability of the final product, making it suitable for applications in drug discovery and development.

The pyrrolidine ring with its specific stereochemistry (2S,4S) is crucial for the biological activity of this compound. Pyrrolidine derivatives are known for their ability to mimic natural amino acids and peptides, making them valuable scaffolds in the design of peptidomimetics and protein-protein interaction inhibitors. The stereochemistry at the 2 and 4 positions ensures that the molecule adopts a conformation that is optimal for binding to specific protein targets.

Recent studies have highlighted the potential of (2S,4S)-1-(Tert-butoxycarbonyl)-4-(4-methyl-phenoxy)-2-pyrrolidinecarboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, studies in Bioorganic & Medicinal Chemistry Letters have demonstrated that this compound can serve as a lead structure for developing novel antiviral agents against RNA viruses.

In the context of drug discovery, (2S,4S)-1-(Tert-butoxycarbonyl)-4-(4-methyl-phenoxy)-2-pyrrolidinecarboxylic acid has been used as a building block in combinatorial chemistry approaches to generate libraries of structurally diverse compounds. These libraries are then screened for their biological activities using high-throughput assays, allowing researchers to identify promising leads for further optimization.

The synthetic accessibility of (2S,4S)-1-(Tert-butoxycarbonyl)-4-(4-methyl-phenoxy)-2-pyrrolidinecarboxylic acid has also been extensively studied. Efficient synthetic routes have been developed to produce this compound on a large scale, ensuring its availability for both academic and industrial research. One such route involves the asymmetric hydrogenation of an appropriate prochiral substrate followed by selective functionalization steps to introduce the Boc protecting group and the 4-methyl-phenoxy substituent.

In conclusion, (2S,4S)-1-(Tert-butoxycarbonyl)-4-(4-methyl-phenoxy)-2-pyrrolidinecarboxylic acid (CAS No. 1217791-36-0) is a versatile and structurally unique compound with significant potential in medicinal chemistry and pharmaceutical research. Its chiral nature, functional groups, and synthetic accessibility make it an attractive starting material for developing novel bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.